Cas no 143688-40-8 (3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid)

• Product Name: 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid
• CAS No: 143688-40-8
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD20640936
• CID: 2907992
• PubChem ID: 254415
• Update Time: 2025-05-20

3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid
• 2-(Tert-butoxycarbonyl)-2-methylpropanoic acid
• EN300-260819
• Z1262518093
• 2,2-dimethyl-3-[(2-methylpropan-2-yl)oxy]-3-oxopropanoic acid
• AT12819
• DB-312917
• AKOS033905279
• TFA68840
• SCHEMBL998622
• NCIOpen2_000833
• 143688-40-8
• 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoicacid
• NSC78782
• OQXONLSMRNDAOW-UHFFFAOYSA-N
• NSC-78782
• 2,2-dimethylmalonic acid mono-t-butyl ester

• MDL： MFCD20640936
• Inchi： 1S/C9H16O4/c1-8(2,3)13-7(12)9(4,5)6(10)11/h1-5H3,(H,10,11)
• InChI Key： OQXONLSMRNDAOW-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.10485899Da
• Monoisotopic Mass: 188.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid

Professional Introduction to 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid (CAS No. 143688-40-8)

3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 143688-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a tert-butoxy group and a highly substituted propanoic acid backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid consists of a central carboxylic acid moiety flanked by two methyl groups and a tert-butoxy substituent at the third carbon position. This arrangement imparts a high degree of steric hindrance, which can be strategically exploited in synthetic chemistry to control reaction pathways and enhance selectivity. The presence of the tert-butoxy group also contributes to the compound's stability under various chemical conditions, making it a robust building block for more complex molecular architectures.

In recent years, there has been growing interest in the application of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid in the synthesis of biologically active molecules. Its structural motif is particularly relevant in the design of protease inhibitors, where steric hindrance can be leveraged to achieve high-affinity binding to target enzymes. For instance, researchers have explored its utility in developing inhibitors targeting serine proteases, which play critical roles in various physiological processes, including inflammation and blood clotting.

One of the most compelling aspects of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid is its versatility as a synthetic intermediate. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or decarboxylation reactions, enabling the construction of diverse molecular libraries. Additionally, the highly substituted alkyl groups enhance lipophilicity, which is often a desirable property for oral bioavailability in drug candidates. These characteristics have positioned this compound as a key player in medicinal chemistry campaigns aimed at discovering novel small-molecule therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that its rigid structure can be engineered to fit into specific binding pockets of biological targets with high precision. This has led to the development of algorithms that predict optimal modifications to enhance binding affinity and reduce off-target effects. Such computational approaches are increasingly integral to modern drug design pipelines, streamlining the process from hit identification to lead optimization.

The pharmaceutical industry has also recognized the synthetic value of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid in multi-step syntheses involving transition-metal catalysis. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at strategic positions within its framework. These transformations have enabled the creation of hybrid molecules with enhanced pharmacological properties, such as improved solubility or altered metabolic stability. Such innovations underscore the compound's role as a versatile platform for constructing complex drug candidates.

Another area where 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid has shown promise is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The steric environment around its carboxylic acid group can be tailored to facilitate enantioselective reactions, which are crucial for producing enantiomerically pure drugs with optimal therapeutic profiles. Recent studies have reported successful applications of this compound in asymmetric hydrogenation and epoxide ring-opening reactions, demonstrating its utility in constructing enantiomerically enriched intermediates.

The agrochemical sector has also explored the potential of 3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid as a precursor for novel herbicides and pesticides. Its structural features allow for modifications that enhance bioactivity against target pests while minimizing environmental impact. For instance, derivatives incorporating heterocyclic moieties have been investigated for their herbicidal properties due to their ability to disrupt essential metabolic pathways in plants. Such research highlights the broad applicability of this compound beyond traditional pharmaceuticals.

In conclusion,3-(tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid (CAS No. 143688-40-8) represents a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural attributes make it an invaluable intermediate for synthesizing biologically active molecules, while its stability and reactivity under various conditions ensure its continued relevance in synthetic chemistry endeavors. As research progresses，the exploration of novel derivatives and applications for this compound will undoubtedly yield further insights into its utility，reinforcing its importance as a cornerstone in modern chemical innovation.